Cas no 68870-52-0 (Methyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate)

• Product Name: Methyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate
• CAS No: 68870-52-0
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• MDL: MFCD00100187
• CID: 3213165
• PubChem ID: 2748815
• Update Time: 2025-04-21

Methyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-TRIAZOLE-4-CARBOXYLIC ACID, 5-METHYL-1-PHENYL-, METHYL ESTER
• 68870-52-0
• MFCD00100187
• LS-09198
• CS-0326636
• methyl5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate
• AKOS002329403
• ALBB-026921
• methyl 5-methyl-1-phenyltriazole-4-carboxylate
• methyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate
• Methyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate

• MDL： MFCD00100187
• Inchi： 1S/C11H11N3O2/c1-8-10(11(15)16-2)12-13-14(8)9-6-4-3-5-7-9/h3-7H,1-2H3
• InChI Key： CTUGQMZNCJTVJF-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C)N(C2C=CC=CC=2)N=N1)=O

Computed Properties

• Exact Mass: 217.085126602g/mol
• Monoisotopic Mass: 217.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles